Cas no 1185292-87-8 (1-Phenyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxamide)

• Product Name: 1-Phenyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxamide
• CAS No: 1185292-87-8
• MF: C₁₁H₈F₃N₃O
• MW: 255.195932388306
• MDL: MFCD11707235
• CID: 1040652
• PubChem ID: 53416031
• Update Time: 2025-04-20

1-Phenyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-Phenyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxamide
• 1-phenyl-3-(trifluoromethyl)pyrazole-4-carboxamide
• 1-Phenyl-3-trifluoromethyl-1H-pyrazole-4-carboxylic acid amide
• DB-061314
• DTXSID10697107
• AKOS016006342
• CS-0338962
• 1185292-87-8
• SCHEMBL14307992
• AS-69778
• PQCSRPBHRYWEQX-UHFFFAOYSA-N
• MFCD11707235

• MDL： MFCD11707235
• Inchi： 1S/C11H8F3N3O/c12-11(13,14)9-8(10(15)18)6-17(16-9)7-4-2-1-3-5-7/h1-6H,(H2,15,18)
• InChI Key： PQCSRPBHRYWEQX-UHFFFAOYSA-N
• SMILES： FC(C1C(C(N)=O)=CN(C2C=CC=CC=2)N=1)(F)F

Computed Properties

• Exact Mass: 255.06194637g/mol
• Monoisotopic Mass: 255.06194637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 60.9Ų